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Compound of Interest

Compound Name: Lithium formate monohydrate

Cat. No.: B1592690

Introduction

Lithium formate monohydrate (CHLiO2-H20) is a white crystalline solid that is the lithium salt
of formic acid. While other formate salts, such as ammonium formate and sodium formate, are
well-established reagents in organic synthesis, particularly as hydrogen donors in catalytic
transfer hydrogenation, the specific applications of lithium formate monohydrate are less
frequently documented in the mainstream chemical literature. These application notes aim to
provide an overview of the potential and observed roles of lithium formate monohydrate in
organic synthesis, drawing from available data and analogous reactivity of other formate salts.

Physicochemical Properties

A summary of the key physicochemical properties of lithium formate monohydrate is
presented in Table 1. Understanding these properties is crucial for its handling and application
in synthetic protocols.

Property Value

Molecular Formula CHsLiOs

Molecular Weight 69.97 g/mol
Appearance White crystalline solid
CAS Number 6108-23-2
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Application in Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation (CTH) is a powerful technique in organic synthesis for the
reduction of various functional groups, where a hydrogen donor molecule transfers hydrogen to
a substrate in the presence of a metal catalyst. Formate salts are common hydrogen donors in
this process. While specific and detailed protocols for lithium formate monohydrate are
scarce, its role can be inferred from comparative studies involving various formate salts.

One study investigating iridium-catalyzed transfer hydrogenation included lithium formate
among the formate salts tested. Although detailed quantitative data for a range of substrates
was not provided, its inclusion suggests its potential utility as a hydrogen donor.[1] The general
mechanism for formate-mediated CTH is depicted below.

Logical Workflow for Formate-Mediated Catalytic Transfer Hydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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